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Compound of Interest

Compound Name: 14-Benzoylneoline

Cat. No.: B1158049

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 14-Benzoylneoline, a natural compound
of interest in various research fields. This document summarizes its core physicochemical
properties, available experimental data, and methodologies, presenting a valuable resource for
scientific and drug development applications.

Core Physicochemical Data

A foundational understanding of a compound begins with its fundamental physicochemical
properties. The CAS number, a unique identifier for chemical substances, and the molecular
weight are critical for experimental design and data interpretation.

Parameter Value Reference
CAS Number 99633-05-3 [1]
Molecular Weight 541.7 g/mol

Note: The molecular weight has been calculated based on the molar concentration of stock
solutions as provided in publicly available data.

Experimental Protocols
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Detailed and reproducible experimental protocols are the cornerstone of scientific
advancement. While specific, in-depth experimental protocols for 14-Benzoylneoline are not
extensively detailed in the public domain, a general protocol for the preparation of stock

solutions is available.

Preparation of Stock Solutions

The ability to create accurate and consistent stock solutions is fundamental for any in-vitro or
in-vivo experimentation. The following table outlines the required solvent volumes for preparing
various concentrations of 14-Benzoylneoline stock solutions.

Desired

. 1 mg 5mg 10 mg
Concentration
1 mM 1.846 mL 9.230 mL 18.460 mL
5mM 0.369 mL 1.846 mL 3.692 mL
10 mM 0.185 mL 0.923 mL 1.846 mL

Logical Workflow for Compound Analysis

The systematic investigation of a novel compound like 14-Benzoylneoline follows a logical
progression. The workflow begins with the fundamental characterization and proceeds to more

complex biological and pharmacological assessments.

Structural Elucidation Physicochemical Biological Screening Mechanism of Action In-Vivo Studies
Isolation & Purification Characterization Preclinical Development
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A generalized workflow for the scientific investigation of a natural compound.

Further research is necessary to fully elucidate the biological activities, mechanisms of action,
and potential therapeutic applications of 14-Benzoylneoline. This guide serves as a
foundational resource to support such ongoing and future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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